Cas no 21307-94-8 (DIETHYL BENZYLSUCCINATE)
DIETHYL BENZYLSUCCINATE structure
Product Name:DIETHYL BENZYLSUCCINATE
CAS No:21307-94-8
MF:C15H20O4
MW:264.316905021667
CID:242200
PubChem ID:576172
Update Time:2025-04-19
DIETHYL BENZYLSUCCINATE Chemical and Physical Properties
Names and Identifiers
-
- DIETHYL BENZYLSUCCINATE
- diethyl 2-benzylbutanedioate
- 2-Benzylsuccinic acid,diethyl ester
- Diethyl 2-benzylsuccinate
- AS-58568
- 79909-18-5
- DTXSID10341850
- W12643
- SCHEMBL1244653
- 21307-94-8
- FT-0720112
- MFCD02258513
- 2-Benzylsuccinic acid, diethyl ester
- Diethyl 3-phenylpropane-1,2-dicarboxylate
- A914540
- Diethyl2-benzylsuccinate
- AKOS027256083
- AMY41629
- DIETHYLBENZYLSUCCINATE
- Diethyl 2-benzylsuccinate #
- 1,4-diethyl 2-benzylbutanedioate
- diethyl 2-(phenylmethyl)butanedioate
-
- Inchi: 1S/C15H20O4/c1-3-18-14(16)11-13(15(17)19-4-2)10-12-8-6-5-7-9-12/h5-9,13H,3-4,10-11H2,1-2H3
- InChI Key: JZJPBADSXBZWAZ-UHFFFAOYSA-N
- SMILES: O(CC)C(C(CC(=O)OCC)CC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 264.13600
- Monoisotopic Mass: 264.13615911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 9
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.60000
- LogP: 2.36160
DIETHYL BENZYLSUCCINATE Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
21307-94-8 (DIETHYL BENZYLSUCCINATE) Related Products
- 607-81-8(Diethyl benzylmalonate)
- 10031-93-3(Benzenebutanoic Acid Ethyl Ester)
- 119-43-7(Ethyl 2-Phenylbutyrate)
- 116754-85-9(Benzenepentadecanoicacid, b-methyl-, methyl ester)
- 103-58-2(Propanoic acid,2-methyl-, 3-phenylpropyl ester)
- 620-79-1(Ethyl 2-benzylacetoacetate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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